Cas no 2228944-26-9 (tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228944-26-9
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5976253
• PubChem ID: 165780389
• Update Time: 2025-11-05

tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1892766
• 2228944-26-9
• tert-butyl N-[1-(6-methoxypyridin-2-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(18)16(4)11(9-17)10-7-6-8-12(15-10)19-5/h6-9,11H,1-5H3
• InChI Key： ZBVFMOVJUNDPCG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC=C(N=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.7Ų

Additional information on tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228944-26-9)

tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate is a chemical compound with the CAS registry number CAS No. 2228944-26-9. This compound belongs to the class of carbamates, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted pyridine ring. The presence of the methoxy group on the pyridine ring introduces additional electronic effects, making this compound potentially useful in various applications.

Recent studies have highlighted the importance of carbamates in drug discovery and development. tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate has been explored for its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their physical properties, such as solubility and permeability. This makes them valuable tools in optimizing drug candidates for better pharmacokinetic profiles.

The synthesis of tert-butyl N-1-(6-methoxypyridin-2-yl)-2-oxoethyl-N-methylcarbamate involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. The starting materials for such syntheses often include methyl chloroformate or other suitable carbamate precursors, along with appropriately substituted pyridine derivatives. The reaction conditions are carefully optimized to ensure high yields and selectivity, which are critical for large-scale production.

In terms of applications, this compound has shown promise in the field of agrochemicals. Specifically, it has been investigated as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials have demonstrated its efficacy in controlling certain crop pests without significant adverse effects on non-target organisms, making it a candidate for further development.

From an environmental perspective, the degradation pathways of tert-butyl N-1-(6-methoxypyridin-2-yl)-2 oxoethyl-N methylcarbamate have been studied to assess its environmental impact. Research indicates that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This suggests that it may have a lower environmental footprint compared to other similar compounds.

Additionally, tert-butyl N 1 (6 methoxy pyridin 2 yl) 2 oxo ethyl N methyl carbamate has been explored for its potential in polymer chemistry. Its ability to act as a crosslinking agent has been tested in the synthesis of thermosetting resins, where it contributes to improved mechanical properties and thermal stability.

In conclusion, tert-butyl N 1 (6 methoxy pyridin 2 yl) 2 oxo ethyl N methyl carbamate (CAS No. 2228944 26 9) is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and favorable properties make it an interesting target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic and industrial settings.